Cas no 941879-92-1 (2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide)

• Product Name: 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide
• CAS No: 941879-92-1
• MF: C₂₂H₂₁N₃O₄S
• MW: 423.484843969345
• CID: 6603200
• PubChem ID: 16947115
• Update Time: 2025-06-21

2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide
• 2-benzamido-N-(3,4-dimethoxyphenyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• 941879-92-1
• F2431-0103
• 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide
• AKOS024647726
• 2-benzamido-N-(3,4-dimethoxyphenyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• Inchi： 1S/C22H21N3O4S/c1-28-16-10-8-14(12-17(16)29-2)23-21(27)15-9-11-18-19(15)24-22(30-18)25-20(26)13-6-4-3-5-7-13/h3-8,10,12,15H,9,11H2,1-2H3,(H,23,27)(H,24,25,26)
• InChI Key： AKYGGMKDBXWNLO-UHFFFAOYSA-N
• SMILES： S1C2CCC(C(NC3=CC=C(OC)C(OC)=C3)=O)C=2N=C1NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 423.12527733g/mol
• Monoisotopic Mass: 423.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide

Introduction to 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide (CAS No. 941879-92-1) and Its Emerging Applications in Chemical Biology

The compound 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide (CAS No. 941879-92-1) represents a novel heterocyclic molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, combining a benzamido moiety with a cyclopentadithiazole core substituted with a 3,4-dimethoxyphenyl group, positions it as a promising candidate for further exploration in drug discovery and molecular interactions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing bioactive molecules. The cyclopentadithiazole scaffold, in particular, has garnered attention due to its structural complexity and biological relevance. This scaffold is known to exhibit diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of substituents such as the benzamido group and the 3,4-dimethoxyphenyl moiety further enhances its potential by modulating electronic and steric properties, thereby influencing binding affinity and selectivity.

One of the most compelling aspects of 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide is its ability to interact with biological targets in a highly specific manner. The benzamido group is a well-known pharmacophore that often participates in hydrogen bonding interactions with amino acid residues in protein binding pockets. This feature makes it particularly useful for designing molecules that can modulate enzyme activity or receptor binding. Additionally, the 3,4-dimethoxyphenyl substituent introduces hydrophobic interactions and electronic effects that can fine-tune the compound's affinity for its target.

Current research in chemical biology has demonstrated that molecules with similar structural features to 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide exhibit significant promise in addressing various therapeutic challenges. For instance, studies have shown that derivatives of cyclopentadithiazole can inhibit the activity of kinases and other enzymes involved in cancer progression. The presence of the benzamido group further enhances these inhibitory effects by providing additional binding interactions with the enzyme active site.

In addition to its potential as an enzyme inhibitor, this compound has also been investigated for its role in modulating immune responses. The 3,4-dimethoxyphenyl group is known to have immunomodulatory properties, which could make it useful in developing treatments for autoimmune diseases or inflammatory conditions. Preliminary studies have suggested that this compound can interact with immune cell receptors and influence signaling pathways involved in immune regulation.

The synthesis of 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the cyclopentadithiazole core and functional group interconversions to introduce the benzamido and dimethoxyphenyl groups. These synthetic strategies not only highlight the versatility of modern organic synthesis techniques but also provide a platform for further derivatization and optimization.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using various modeling techniques. Molecular dynamics simulations have revealed insights into its conformational flexibility and interactions with biological targets. These studies have helped identify key pharmacophoric elements and provide guidance for structure-activity relationship (SAR) analysis.

The potential applications of 2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for development as an agrochemical or as a tool compound in biochemical research. For example, derivatives of this molecule could be used to study enzyme mechanisms or to develop novel pesticides that target specific biological pathways in plants or pests.

In conclusion,2-benzamido-N-(3,4-dimethoxyphenyl)-4H,5H-,6H-cyclopentad1t,- 3thiazole-4-carboxamide (CAS No. 941879-92-1) is a structurally complex and biologically relevant molecule with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery and molecular interactions.